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An In-depth Technical Guide to the Atmospheric Chemistry of Polonium-218
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Abstract

Polonium-218 (P0o-218), a radioactive decay product of Radon-222 (Rn-222), plays a
significant role in atmospheric chemistry and has implications for public health due to its
contribution to the radiation dose received from inhaled radon progeny. This technical guide
provides a comprehensive overview of the atmospheric chemistry of Po-218, including its
formation, charge state, neutralization, clustering, and interaction with atmospheric trace gases
and aerosols. The document summarizes key quantitative data, details experimental
methodologies, and provides visual representations of the core processes to facilitate a deeper
understanding for researchers, scientists, and professionals in related fields.

Introduction

The atmospheric behavior of Polonium-218 is a critical factor in determining the ultimate fate
and dosimetry of radon decay products.[1] Immediately following its formation from the alpha
decay of Rn-222, the P0o-218 atom is in a highly reactive state. Its subsequent chemical and
physical transformations govern its mobility, deposition, and the likelihood of its inhalation and
retention in the respiratory tract.[1] This guide delves into the fundamental atmospheric
processes that influence the lifecycle of Po-218.
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Formation and Initial Properties of Polonium-218

Polonium-218 is formed via the alpha decay of Radon-222, a naturally occurring radioactive
noble gas.[2] The decay process imparts a recoil energy of approximately 117 keV to the newly
formed P0-218 atom, causing it to travel a short distance in the air (around 70 microns).[3]

A significant consequence of this energetic formation is the ionization of the Po-218 atom.
Approximately 88% of freshly formed Po-218 atoms carry a single positive charge, while the
remaining 12% are neutral.[3][4] This initial charge state is a primary determinant of its

subsequent atmospheric behavior.

Radon-222 Decay Chain

The formation of Polonium-218 is the first step in a series of decays of radon progeny.

a-decay o-decay
Radon-222 (222Rn) (t¥% = 3.8 days) Polonium-218 (28Po) ts = 3.1 min Lead-214 (2*4Pb)
(Gas) (Solid) (Solid)
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Diagram 1: Formation of Polonium-218 from Radon-222 decay.

Atmospheric Transformations of Polonium-218

Once formed, the positively charged Po-218 ion (28Po*) undergoes several transformation
processes, including neutralization, clustering, and attachment to aerosol particles.

Neutralization

The neutralization of the Po-218 ion is a critical process that significantly alters its atmospheric
mobility. Several mechanisms contribute to the neutralization of 28Po*:

e Electron Scavenging by Trace Gases: In the absence of oxygen, trace gases with a positive
electron affinity, such as nitrogen dioxide (NOz) and water vapor (H20), can scavenge
electrons. These negative ions can then diffuse to and neutralize the Po-218 ion. Complete
neutralization of 218Po has been observed at NO2 concentrations greater than 700 ppb.[5]
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o Formation of Polonium Oxide and Electron Transfer: In the presence of oxygen, the charged
P0-218 ion can react to form a polonium oxide ion (PoO2*). This ion has a higher ionization
potential (in the range of 10.35-10.53 eV) than the bare polonium atom.[5] Subsequently, this
oxide ion can be neutralized by accepting an electron from a gas molecule with a lower
ionization potential.[5][6]

e Recombination with Small Negative lons: The alpha radiation from radon and its progeny
ionizes the surrounding air, creating a plasma of positive and negative ions. The
recombination of 218Po* with small negative ions contributes to its neutralization. The small-
ion recombination rate is proportional to the square root of the radon concentration.[6]

o Radiolysis of Water Vapor and OH~ Formation: The radiolysis of water vapor by the alpha
particles and the recoiling Po-218 atom produces hydroxyl radicals (-OH). These radicals
have a high electron affinity and can scavenge an electron to form OH~ ions, which then
neutralize the Po-218 ions.[4]

The overall neutralization rate of Po-218 ions is strongly influenced by the ionization rate and
humidity.[1] In typical indoor air with a relative humidity of 50% and an ionization rate of 45
HR-h~1, the neutralization rate has been determined to be approximately 1.54 x 10=2 s~1.[1][7]
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Diagram 2: Major neutralization pathways for positively charged Polonium-218.

Clustering and the "Unattached" Fraction

Neutral Po-218 atoms and any remaining ions can form small clusters with atmospheric trace

gases, primarily water vapor. These clusters, typically in the size range of 0.5 to 3 nm, are

referred to as the "unattached" fraction of radon progeny.[8] The size of these clusters is

dependent on humidity and the presence of other trace gases.[9]

Attachment to Aerosol Particles

The unattached Po-218 clusters are highly mobile and readily attach to existing aerosol

particles in the atmosphere. This process forms the "attached" fraction of radon progeny, with

particle sizes typically ranging from 50 to 300 nm.[8] The attachment rate is a function of the

aerosol particle size distribution and concentration.[6]
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Diagram 3: Atmospheric lifecycle of Polonium-218.

Quantitative Data

The following tables summarize key quantitative data related to the atmospheric chemistry of
Polonium-218.

Table 1: Physical and Decay Properties of Polonium-218

Property Value Reference(s)
Half-life 3.097 minutes [10]

Decay Mode Z:joe;j;/ (99.98%), B~-decay (10]

Alpha Decay Energy 6.115 MeV [11]

Initial Charge State +1 (88%), 0 (12%) [3][4]

Table 2: Neutralization and Diffusion Properties of Polonium-218
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Parameter Condition Value Reference(s)
o "Normal" indoor air
Neutralization Rate 1.54x102s1 [1][7]
(50% RH, 45 uR-h-1)
lonization Potential of
10.35- 10.53 eV [5]
PoO2
lonization Potential of
10.44 + 0.05 eV [12]
PoO2
Diffusion Coefficient ]
Dry Nitrogen 0.079 cm2.s—1 [5]
(Neutral)
Table 3: Size Characteristics of Polonium-218 Fractions
Fraction Typical Size Range Reference(s)
Unattached 0.5-3nm [8]
Attached 50 - 300 nm [8]

Experimental Protocols

The study of the atmospheric chemistry of Po-218 relies on specialized experimental

techniques.

Chamber Experiments for Neutralization Studies

Chamber experiments are conducted to quantitatively determine the neutralization rate of Po-

218 ions under controlled atmospheric conditions.

Methodology:

o A well-defined volume chamber is filled with a specific gas mixture (e.g., purified air,

nitrogen) with controlled concentrations of trace gases and relative humidity.[1]

o A known concentration of Radon-222 is introduced into the chamber, which serves as a

source of Polonium-218.
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e The concentration of ions in the chamber is monitored, and the ionization rate is determined.

[1]

¢ The fraction of charged and neutral Po-218 is measured, often by exploiting their different
diffusion coefficients.

¢ By varying the concentrations of trace gases, humidity, and the ionization rate, the
contribution of different neutralization mechanisms can be elucidated.[1]
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Diagram 4: Workflow for a chamber experiment to study Po-218 neutralization.

Graded Screen Array (GSA) for Size Distribution
Measurement

The Graded Screen Array (GSA) method is used to determine the size distribution of the
unattached fraction of radon progeny.

Methodology:

Air containing radon and its progeny is drawn through a series of screens with different mesh
sizes.

e The unattached Po-218 clusters, due to their small size and high mobility, are collected on
the screens with an efficiency that depends on their diffusion coefficient (and thus their size).

e The activity of Po-218 collected on each screen is measured using alpha spectroscopy.

e By analyzing the activity distribution across the different screens, and knowing the collection
efficiency of each screen as a function of particle size, the size distribution of the unattached
P0-218 can be reconstructed.[8]

Reactions with Atmospheric Oxidants

The high reactivity of Polonium suggests that it will readily react with atmospheric oxidants.
Polonium burns in air to form polonium(1V) oxide (Po0O:2).[13] Due to its metallic character, it is
also expected to react with other atmospheric oxidants.

Radiolysis and Hydroxyl Radical (-OH) Production

The alpha particles emitted during the decay of radon and its progeny, as well as the recoill
energy of the progeny themselves, cause the radiolysis of atmospheric gases. In the presence
of water vapor, this leads to the formation of highly reactive hydroxyl radicals (-OH).[13] These
radicals can then oxidize other trace gases, potentially leading to the formation of new
particles.[13]

While the production of -OH radicals in the vicinity of Po-218 is established, specific reaction
rate constants for the direct reaction of Po-218 with -OH and other key atmospheric oxidants
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like ozone (Os) are not well-documented in the reviewed literature and represent an area for
future research.

Conclusion

The atmospheric chemistry of Polonium-218 is a complex interplay of nuclear decay, ion-
molecule reactions, and aerosol physics. Its initial positive charge, subsequent neutralization
by various atmospheric components, and its tendency to form nanometer-sized clusters are
key determinants of its transport and fate. While significant progress has been made in
understanding these processes, further research is needed to quantify the reaction rates of Po-
218 with important atmospheric oxidants. A thorough understanding of this chemistry is
essential for accurately modeling the behavior of radon progeny and assessing the associated
health risks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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